Cas no 405165-15-3 (2,1,3-BENZOTHIADIAZOLE, 4-(3-OCTYL-2-THIENYL)-7-(4-OCTYL-2-THIENYL)-)

• Product Name: 2,1,3-BENZOTHIADIAZOLE, 4-(3-OCTYL-2-THIENYL)-7-(4-OCTYL-2-THIENYL)-
• CAS No: 405165-15-3
• MF: C₃₀H₄₀N₂S₃
• MW: 524.847003936768
• CID: 3242073
• PubChem ID: 85814653
• Update Time: 2025-04-21

2,1,3-BENZOTHIADIAZOLE, 4-(3-OCTYL-2-THIENYL)-7-(4-OCTYL-2-THIENYL)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-BENZOTHIADIAZOLE, 4-(3-OCTYL-2-THIENYL)-7-(4-OCTYL-2-THIENYL)-
• 4-(3-Octyl-2-thienyl)-7-(4-octyl-2-thienyl)-2,1,3-benzothiadiazole
• DTXSID801165118
• 405165-15-3

• Inchi： 1S/C30H40N2S3/c1-3-5-7-9-11-13-15-23-21-27(34-22-23)25-17-18-26(29-28(25)31-35-32-29)30-24(19-20-33-30)16-14-12-10-8-6-4-2/h17-22H,3-16H2,1-2H3
• InChI Key： KXNPWTUIJOQETM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1=CC=C(C2C1=NSN=2)C1=CC(=CS1)CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 524.23536281Da
• Monoisotopic Mass: 524.23536281Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 111Ų